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The table below summarizes key findings from preclinical studies on celastrol's synergistic interactions with

other drugs.

Combined Drug Cancer Type
Key Findings on
Synergy

Proposed
Mechanisms of
Synergy

Experimental
Models

Lapatinib [1] Breast Cancer Enhanced growth

inhibition of
HER2-

overexpressing
cells.

Increased caspase-

9 and caspase-3
activity; reduced

HER2, p-HER2, p-
Akt, and p-ERK1/2

signaling. [1]

In vitro (MDA-

MB-453 cells)

Erlotinib [1] Lung Cancer Synergistically

induced cell
death.

Induced apoptosis

and cell cycle
arrest; inhibited the

Akt/mTOR signaling
pathway. [1]

In vitro and in
vivo
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Combined Drug Cancer Type
Key Findings on
Synergy

Proposed
Mechanisms of
Synergy

Experimental
Models

Erastin [2] Non-Small Cell
Lung Cancer;

Hepatocellular
Carcinoma

(HCC)

Synergistically
induced cell

death; enhanced
ferroptosis.

Reduced
glutathione (GSH)

levels; regulated
GSTM1 expression;

increased lipid
peroxidation and

iron accumulation.
[2]

In vitro
(HepG2 cells)

Sorafenib [2] Hepatocellular
Carcinoma

(HCC)

Enhanced
anticancer effect.

Promoted
ferroptosis. [2]

In vitro

Various
Chemotherapeutics
[1] [3]

Multiple Cancers

(e.g., Leukemia,
Myeloma)

Overcame

multidrug
resistance (MDR);

synergistically
induced

apoptosis.

Inhibited P-

glycoprotein (P-gp)
drug efflux;

downregulated NF-
κB and STAT3

signaling pathways.
[1] [3]

In vitro

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, here is a summary of the common

methodologies used in these studies.

Cell Viability/Cytotoxicity Assay (CCK-8 Assay): Used to measure the antiproliferative effects of

celastrol and its combinations. Cells are cultured in 96-well plates, treated with compounds, and cell
viability is quantified using a CCK-8 kit, which measures the absorbance of a water-soluble formazan

dye. [2]
Apoptosis Analysis: The induction of apoptosis is often confirmed by measuring the activation of

key effector caspases, such as caspase-3 and caspase-9, through Western blotting or activity
assays. [1]
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Ferroptosis Detection: To confirm the induction of ferroptosis, studies measure specific markers

including:
Intracellular Iron Levels: Using an Iron Assay Kit to detect ferrous iron (Fe²⁺) in cell lysates.

[2]
Lipid Peroxidation: Measured by detecting Malondialdehyde (MDA) levels, a byproduct of

lipid peroxidation, using a commercial detection kit. [2]
Cellular Antioxidant Capacity: Assessed by measuring total Glutathione Peroxidase (GSH-
Px) activity and total glutathione levels. [2]

Molecular Docking: Software like Molecular Operating Environment (MOE) is used to predict the

binding mode and interactions between celastrol and its potential target proteins (e.g., GSTM1,
PRDX1). The protein structure is prepared, and the compound's structure is energy-minimized before

docking simulations are performed. [2] [4]

Mechanism of Action: Pathways for Synergy

Celastrol's synergy arises from its multi-target nature, simultaneously disrupting several key survival

mechanisms of cancer cells. The diagram below illustrates how celastrol targets different cellular processes

to enhance the effect of co-administered drugs.

Celastrol's Actions

Celastrol
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This multi-target mechanism allows celastrol to effectively sensitize cancer cells to the cytotoxic effects of

other drugs [2] [1] [5].

Key Challenges and Research Directions

Despite promising results, several challenges must be addressed before clinical translation [1] [3] [4]:

Narrow Therapeutic Window: Celastrol has a narrow window between effective and toxic doses,
with side effects including hepatotoxicity and cardiotoxicity observed in some animal studies.

Poor Pharmacokinetics: It has poor water solubility and low oral bioavailability, limiting its delivery
and efficacy.

Strategies for Improvement: Current research focuses on developing celastrol derivatives (e.g.,
C29-modified derivatives, compound 19-048) with improved potency and selectivity, and advanced

nano/micro-delivery systems (e.g., albumin nanoparticles) to enhance targeting and reduce off-
target toxicity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b548363#celastrol-synergistic-drug-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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